1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine

• IUPAC Name: 1-[2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl]-4-methylpiperidine
• InChI: InChI=1S/C16H23BrClNO2/c1-13-4-6-19(7-5-13)8-9-20-10-11-21-16-3-2-14(18)12-15(16)17/h2-3,12-13H,4-11H2,1H3
• InChI Key: BBIHYZVVPNDFEM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOCCOC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C16H23BrClNO2
• Molecular Weight: 376.7 g/mol

Description

1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine, also known as BCI-540, is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties. BCI-540 belongs to the class of piperidine compounds and has been studied for its ability to modulate certain neurotransmitter systems in the brain.

Mechanism of Action

The mechanism of action of 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine involves its ability to modulate the activity of certain neurotransmitter systems in the brain. Specifically, 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine has been shown to modulate the activity of the acetylcholine system, which is important for cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine can improve cognitive function in animal models of Alzheimer's disease. In addition, 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine has been shown to increase the levels of certain neurotransmitters in the brain, including acetylcholine and dopamine. These effects may contribute to the potential therapeutic properties of 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine in lab experiments is its ability to modulate the activity of specific neurotransmitter systems in the brain. This allows researchers to study the effects of 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine on cognitive function and other physiological processes. However, one limitation of using 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine in lab experiments is the need for further research to fully understand its potential therapeutic properties and limitations.

Future Directions

There are several potential future directions for research on 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine. One area of interest is its potential as a treatment for other neurodegenerative diseases, such as Parkinson's disease. In addition, further research is needed to fully understand the biochemical and physiological effects of 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine, as well as its potential limitations and side effects. Overall, 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine has shown promise as a potential therapeutic compound, and further research is needed to fully understand its potential in the field of neuroscience.

Synthesis Methods

The synthesis of 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine involves a multi-step process that includes the reaction of 2-bromo-4-chlorophenol with sodium hydroxide to form the corresponding phenoxide. The phenoxide is then reacted with 2-(2-chloroethoxy)ethylamine to form the intermediate compound, which is further reacted with 4-methylpiperidine to form 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine.

Scientific Research Applications

1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine has been studied for its potential therapeutic properties in several areas of research. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Studies have shown that 1-{2-[2-(2-bromo-4-chlorophenoxy)ethoxy]ethyl}-4-methylpiperidine can modulate the activity of certain neurotransmitter systems in the brain, which may help to improve cognitive function in individuals with Alzheimer's disease.